N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C16H24N2O/c1-13-10-14(2)12-15(11-13)17-16(19)6-9-18-7-4-3-5-8-18/h10-12H,3-9H2,1-2H3,(H,17,19)
• InChI Key: DZAXOXWUFFGOSN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CCN2CCCCC2)C

Description

N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide, also known as DMPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMPA is a selective sigma-1 receptor agonist, which means that it can interact with specific proteins in the body to produce a range of physiological effects. In

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to have neuroprotective effects, which means that it can protect neurons from damage and improve cognitive function in animal models. Additionally, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been investigated as a potential treatment for depression, anxiety, and addiction.

Mechanism of Action

N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide's mechanism of action is not fully understood, but it is believed to interact with the sigma-1 receptor in the body. The sigma-1 receptor is a protein that is involved in a range of physiological processes, including the regulation of neurotransmitter release, calcium signaling, and cell survival. By binding to the sigma-1 receptor, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide can modulate these processes and produce a range of physiological effects.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to produce a range of biochemical and physiological effects. In animal models, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to improve cognitive function, reduce inflammation, and protect neurons from damage. Additionally, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide is that it is a selective sigma-1 receptor agonist, which means that it can interact with specific proteins in the body to produce a range of physiological effects. Additionally, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to have a good safety profile in animal models, which makes it a suitable compound for further research. However, one of the limitations of N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide is that its mechanism of action is not fully understood, which makes it difficult to predict its potential therapeutic applications.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide. One area of research is the development of more selective sigma-1 receptor agonists that can produce specific physiological effects. Additionally, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide could be investigated as a potential treatment for other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis. Finally, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide could be studied in combination with other compounds to determine its potential synergistic effects.
Conclusion:
In conclusion, N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The synthesis method has been optimized to produce high yields of pure N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide, making it a suitable compound for further research. N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been investigated as a potential treatment for neurodegenerative diseases, depression, anxiety, and addiction. Its mechanism of action is not fully understood, but it is believed to interact with the sigma-1 receptor in the body. N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to produce a range of biochemical and physiological effects, and it has a good safety profile in animal models. There are several future directions for research on N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide, including the development of more selective sigma-1 receptor agonists and the investigation of its potential synergistic effects with other compounds.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide involves the reaction of 3,5-dimethylphenylacetic acid with piperidine and thionyl chloride. The resulting product is then treated with N,N-dimethylformamide dimethyl acetal to yield N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide. This synthesis method has been optimized to produce high yields of pure N-(3,5-dimethylphenyl)-3-(1-piperidinyl)propanamide, making it a suitable compound for further research.